1-(4-(4-Methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-tosylethanone

• IUPAC Name: 1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylethanone
• InChI: InChI=1S/C22H25N3O4S2/c1-15-4-7-17(8-5-15)31(27,28)14-19(26)24-10-12-25(13-11-24)22-23-20-18(29-3)9-6-16(2)21(20)30-22/h4-9H,10-14H2,1-3H3
• InChI Key: XXIHOZBYKBDRLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)N2CCN(CC2)C3=NC4=C(C=CC(=C4S3)C)OC
• Molecular Formula: C22H25N3O4S2
• Molecular Weight: 459.6 g/mol

Description

The compound “1-(4-(4-Methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-tosylethanone” is a chemical compound with a complex structure. It contains a benzothiazole ring, which is a heterocyclic compound. The benzothiazole ring is substituted with a methoxy group and a methyl group. This compound also contains a piperazine ring, which is a common feature in many pharmaceuticals and it is known for its wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. Typically, these compounds are synthesized by coupling substituted 2-amino benzothiazoles with other compounds.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups and rings. The benzothiazole ring is a key structural feature and it is substituted with a methoxy group and a methyl group. The compound also contains a piperazine ring.

Future Directions

The future directions for this compound could involve further studies to explore its potential biological activities. Given the promising results of similar compounds in inhibiting inflammation, this compound could be studied for its potential anti-inflammatory properties. Additionally, it could be evaluated for other biological activities based on its structural features.